Cas no 2169069-45-6 (3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid)

• Product Name: 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid
• CAS No: 2169069-45-6
• MF: C₁₂H₆O₄
• MW: 214.17364358902
• CID: 6066528
• PubChem ID: 165808685
• Update Time: 2025-11-07

3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid
• 2169069-45-6
• EN300-1585559

• Inchi： 1S/C12H6O4/c13-7-10-6-9-5-8(2-4-12(14)15)1-3-11(9)16-10/h1,3,5-7H,(H,14,15)
• InChI Key： XCSIOGLQISFHRW-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2C=C(C#CC(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 214.02660867g/mol
• Monoisotopic Mass: 214.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid (CAS No. 2169069-45-6)

3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid (CAS No. 2169069-45-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzofuran core and propynoic acid moiety, serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications due to its reactive aldehyde group and conjugated triple bond, which enable diverse chemical modifications.

The structural features of 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid make it a valuable building block for designing pharmaceutical agents and functional materials. Its benzofuran scaffold is commonly found in bioactive compounds, contributing to its relevance in drug discovery. Recent studies have explored its role in the development of anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic solutions in chronic disease management.

In the context of green chemistry and sustainable synthesis, 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid has been investigated for its compatibility with eco-friendly reaction conditions. The compound’s click chemistry potential, facilitated by its alkyne functionality, allows for efficient coupling reactions under mild conditions. This aligns with the industry’s shift toward minimizing environmental impact while maintaining high synthetic efficiency.

From a commercial perspective, the demand for high-purity intermediates like 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid is driven by advancements in precision medicine and personalized therapeutics. Its application in proteomics and bioconjugation techniques further underscores its importance in modern biochemical research. Laboratories and manufacturers prioritize its use due to its consistent quality and reproducibility, which are critical for large-scale production.

Recent trends in AI-driven drug discovery have also highlighted the significance of compounds like 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid. Computational models frequently utilize such structures to predict bioactivity and molecular interactions, accelerating the identification of lead compounds. This synergy between experimental and theoretical approaches is reshaping the landscape of chemical innovation.

For researchers seeking reliable sources of 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid, it is essential to verify the CAS No. 2169069-45-6 to ensure authenticity. The compound’s spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and quality control. Additionally, its stability under standard storage conditions makes it a practical choice for long-term projects.

In summary, 3-(2-formyl-1-benzofuran-5-yl)prop-2-ynoic acid represents a critical tool in both academic and industrial settings. Its multifaceted applications—from drug development to material science—reflect its adaptability and relevance in cutting-edge research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.